BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to the Health and
Safety of 3,3-Dimethylindoline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,3-Dimethylindoline

Cat. No.: B1314585

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 3,3-Dimethylindoline,
tailored for professionals in research and drug development. The following sections detail the
compound's hazardous properties, safe handling procedures, and emergency response
protocols, supported by quantitative data and standardized experimental methodologies.

Chemical and Physical Properties

3,3-Dimethylindoline is a heterocyclic organic compound with the molecular formula
C10H13N.[1] A summary of its key physical and chemical properties is presented below.

Property Value Source

Molecular Weight 147.22 g/mol [1]

CAS Number 1914-02-9 [1]

Molecular Formula C10H13N [1]
3,3-dimethyl-2,3-dihydro-1H-

IUPAC Name ) [1]
indole

Hazard Identification and Classification
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3,3-Dimethylindoline is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation[1]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[1]

Signal Word: Warning
Hazard Pictograms:

° L':Jal.t text

Toxicological Information

While specific lethal dose (LD50) and lethal concentration (LC50) values for 3,3-
Dimethylindoline are not readily available in the public domain, the GHS classification
indicates a moderate acute oral toxicity and significant irritant properties to the skin, eyes, and
respiratory system.

Experimental Protocols for Hazard Assessment

Standardized protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD), are utilized to assess the toxicological profile of chemical
substances. The following are summaries of key experimental methodologies relevant to the
hazards identified for 3,3-Dimethylindoline.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
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This method is a stepwise procedure to assess the acute oral toxicity of a substance.

e Principle: The test substance is administered orally to a small group of animals (typically
rats) in a stepwise manner using a defined set of dose levels. The outcome of each step
(mortality or survival) determines the next dose level.

o Methodology:

o A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg
body weight).

o The substance is administered to a group of three animals of a single sex.
o Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

o Depending on the number of mortalities within a specified timeframe, the test is either
stopped, a higher or lower dose is administered to a new group of animals, or the same
dose is administered to another group to confirm the results.

o The results are used to classify the substance into a GHS acute toxicity category.

Skin Irritation/Corrosion - OECD Test Guideline 404
(Acute Dermal Irritation/Corrosion)

This guideline describes the procedure for assessing the potential of a substance to cause skin
irritation or corrosion.

e Principle: The test substance is applied to a small area of the skin of a single animal
(typically an albino rabbit) for a defined period. The degree of skin reaction is then assessed.

» Methodology:
o Asmall area of the animal's fur is clipped.

o A 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) dose of the test substance is
applied to a small area of skin under a gauze patch.

o The patch is left in place for a period of up to 4 hours.
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o After the exposure period, the patch is removed, and the skin is cleaned.

o The skin is examined for signs of erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

o The severity of the skin reactions is scored, and the substance is classified based on the
scores.

Eye Irritation/Corrosion - OECD Test Guideline 405
(Acute Eye Irritation/Corrosion)

This test is designed to determine the potential of a substance to cause irritation or corrosion to
the eyes.

o Principle: A single dose of the test substance is applied to one eye of an experimental animal
(typically an albino rabbit), with the other eye serving as a control. The eye is then examined
for any adverse reactions.

e Methodology:
o The test substance is instilled into the conjunctival sac of one eye.
o The eyelids are held briefly together to prevent loss of the substance.

o The eye is examined for signs of corneal opacity, iris lesions, conjunctival redness, and
chemosis (swelling) at 1, 24, 48, and 72 hours after application.

o The severity of the reactions is scored, and the substance is classified based on the
persistence and severity of the observed effects.

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize the risk of exposure
to 3,3-Dimethylindoline.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.
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o Ensure safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

» Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and
closed-toe shoes.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols or dust, use a NIOSH-approved respirator with an appropriate cartridge.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Receiving and Storage

Receive Chemical

l

Inspect Container for Damage

No Damage

Damaged

Store in a Cool, Dry, Well-Ventilated Area

Quarantine and Report

Handlingl and Use

Don Appropriate PPE

l

Work in a Fume Hood

l

Handle with Care

Waste Disposal

Collect Waste in a Labeled Container

;

Dispose of According to Institutional and Local Regulations

Click to download full resolution via product page

Figure 1. A logical workflow for the safe handling of 3,3-Dimethylindoline.
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First Aid Measures

In the event of exposure, immediate action is critical.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical attention
immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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